(4-Ethynyl-3-cyclohexenyl)dipropylamine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: 4-ethynyl-N,N-dipropylcyclohex-3-en-1-amine
• InChI: InChI=1S/C14H23N/c1-4-11-15(12-5-2)14-9-7-13(6-3)8-10-14/h3,7,14H,4-5,8-12H2,1-2H3
• InChI Key: IOUKEEFTYOZOKJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C1CCC(=CC1)C#C
• Synonyms: FAUC 73

Description

(4-Ethynyl-3-cyclohexenyl)dipropylamine is a tertiary amine featuring a cyclohexenyl backbone substituted with an ethynyl group at position 4 and dipropylamine moieties. Its structural uniqueness lies in the combination of a rigid cyclohexenyl ring, an electron-rich ethynyl substituent, and flexible dipropylamine chains.

Comparison with Similar Compounds

N,N-Dipropyl-4-(2-trimethylsilylethynyl)cyclohex-3-en-1-amine

This analog replaces the ethynyl group with a bulkier trimethylsilylethynyl substituent. Key differences include:

• Binding Affinity : The trimethylsilyl derivative exhibits lower D4 receptor affinity (Ki = -0.76 to 3800 nM) compared to the ethynyl analog, likely due to steric hindrance reducing receptor interaction .
• Electronic Effects : The electron-donating trimethylsilyl group may alter electron density distribution, further impacting binding kinetics.

Compound	Substituent at Position 4	Ki Values (nM)	Reference
(4-Ethynyl-3-cyclohexenyl)dipropylamine	Ethynyl	-0.69, 22, 38, 170, 380
N,N-Dipropyl-4-(2-trimethylsilylethynyl)...	Trimethylsilylethynyl	-0.76, 54, 160, 640, 3800

Ropinirole Hydrochloride

Ropinirole hydrochloride (4-[2-(dipropylamine ethyl)]-1,3-dihydro-2H-indole-2-one) shares the dipropylamine moiety but incorporates an indole core instead of a cyclohexenyl-ethynyl system :

• Pharmacological Target : Ropinirole acts as a dopamine D2 receptor agonist for Parkinson’s disease, whereas (4-Ethynyl-3-cyclohexenyl)dipropylamine targets D4 receptors, demonstrating how core structural differences dictate receptor specificity.
• Bioactivity : The rigid indole ring in ropinirole may enhance blood-brain barrier penetration compared to the cyclohexenyl backbone.

N,N-Dipropylgeranylamine

Synthesized from myrcene and dipropylamine, this compound features a geranyl chain instead of the cyclohexenyl-ethynyl group :

• Applications : Used in fragrance and organic synthesis, contrasting with the neurological targeting of (4-Ethynyl-3-cyclohexenyl)dipropylamine.